3-Iodo-1-methyl-1H-pyrazolo[3,4-B]pyridine
Overview
Description
“3-Iodo-1-methyl-1H-pyrazolo[3,4-B]pyridine” is a derivative of 1H-pyrazolo[3,4-b]pyridine . It is a compound that has been used in the synthesis of various pharmaceuticals .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “3-Iodo-1-methyl-1H-pyrazolo[3,4-B]pyridine”, has been reported in several studies . The methods for the synthesis are systematized according to the method to assemble the pyrazolopyridine system .Molecular Structure Analysis
The molecular structure of “3-Iodo-1-methyl-1H-pyrazolo[3,4-B]pyridine” is related to the 1H-pyrazolo[3,4-b]pyridine structure . More detailed information about its structure can be found in specific studies .Chemical Reactions Analysis
The chemical reactions involving “3-Iodo-1-methyl-1H-pyrazolo[3,4-B]pyridine” have been studied in the context of its synthesis . Further details about these reactions can be found in the referenced studies .Scientific Research Applications
Synthesis and Functionalisation
3-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridines are synthesized via iododediazonation of 3-amino-1H-pyrazolo[3,4-b]pyridines. These are obtained from copper-catalyzed cyclization of 2-chloro-3-cyanopyridine with hydrazines. Efficient coupling reactions of 3-iodo derivatives with various reagents are possible under Suzuki, Heck, Stille, and Sonogashira conditions (Lavecchia, Berteina‐Raboin, & Guillaumet, 2004).
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, a group to which 3-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine belongs, are used in various biomedical applications. This group of compounds presents in two tautomeric forms and has been included in numerous studies and patents. The diversity of substituents present at different positions and the synthetic methods for their preparation highlight their importance in biomedical research (Donaire-Arias et al., 2022).
Novel Synthesis Methods
A novel synthesis method for highly substituted pyrazolo[3,4-b]pyridine derivatives using molecular iodine as a catalyst has been developed. This approach, using chromones and 1,3-disubstituted-5-aminopyrazoles, characterizes the structural diversity achieved in these compounds (Zhen-hua, 2011).
Environmental Applications
The synthesis of 3-methyl-1,4,6-triaryl-1H-pyrazolo[3,4-b]pyridines in ionic liquid without a catalyst is an environmentally friendly method. This approach demonstrates the potential of such compounds in promoting sustainable and greener chemical processes (Shi, Zhou, & Liu, 2010).
Microwave-assisted Synthesis
Microwave-assisted one-pot synthesis in water for carbonylpyrazolo[3,4-b]pyridine derivatives catalyzed by InCl3 is an efficient method. This process is useful for preparing new N-fused heterocycle products with good to excellent yields, demonstrating the potential of 3-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine in facilitating rapid and efficient chemical syntheses (Polo et al., 2017).
Ultrasonic-assisted Synthesis
Fused polycyclic 4-aryl-3-methyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridines are obtained using a three-component regioselective reaction under ultrasound irradiation. This method provides rapid synthesis with excellent yields, highlighting the versatility of 3-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine in ultrasonic-assisted synthetic processes (Nikpassand, Mamaghani, Shirini, & Tabatabaeian, 2010).
Mechanism of Action
Target of Action
Pyrazolo[3,4-b]pyridines, the family of compounds to which 3-iodo-1-methyl-1h-pyrazolo[3,4-b]pyridine belongs, have been known to interact with a variety of proteins, enzymes, and receptors in organisms via non-covalent interactions .
Mode of Action
It is known that pyrazolo[3,4-b]pyridines can interact with their targets through non-covalent interactions . These interactions can lead to changes in the function of the target proteins, enzymes, or receptors, thereby influencing the biological processes they are involved in.
Biochemical Pathways
Given the broad spectrum of activity of pyrazolo[3,4-b]pyridines, it can be inferred that multiple pathways could potentially be affected .
Pharmacokinetics
Compounds with lower molecular weight and lipophilicity, like 3-iodo-1-methyl-1h-pyrazolo[3,4-b]pyridine, are anticipated to have enhanced paracellular and transcellular absorption characteristics . This could potentially lead to improved bioavailability.
Result of Action
The interaction of pyrazolo[3,4-b]pyridines with various targets can lead to changes at the molecular and cellular level, influencing various biological processes .
properties
IUPAC Name |
3-iodo-1-methylpyrazolo[3,4-b]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6IN3/c1-11-7-5(6(8)10-11)3-2-4-9-7/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRUIXHHHURATSY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=N2)C(=N1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6IN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20703485 | |
Record name | 3-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20703485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Iodo-1-methyl-1H-pyrazolo[3,4-B]pyridine | |
CAS RN |
685522-76-3 | |
Record name | 3-Iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20703485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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